Cas no 1332530-95-6 (1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride)
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride
- 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazoledihydrochloride
- 1-Ethyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole dihydrochloride
- 1-ethyl-2-(pyrrolidin-2-yl)-1,3-benzodiazole dihydrochloride
-
- MDL: MFCD19103653
- Inchi: 1S/C13H17N3.2ClH/c1-2-16-12-8-4-3-6-10(12)15-13(16)11-7-5-9-14-11;;/h3-4,6,8,11,14H,2,5,7,9H2,1H3;2*1H
- InChI Key: XJRLPZGYRMAGQY-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1CCCC1C1=NC2C=CC=CC=2N1CC
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 243
- Topological Polar Surface Area: 29.8
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494184-1g |
1-Ethyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazoledihydrochloride |
1332530-95-6 | 97% | 1g |
$320 | 2024-08-02 | |
| abcr | AB410536-500 mg |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride |
1332530-95-6 | 500MG |
€313.80 | 2023-02-03 | ||
| abcr | AB410536-1 g |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride |
1332530-95-6 | 1g |
€406.00 | 2023-04-24 | ||
| abcr | AB410536-5 g |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride |
1332530-95-6 | 5g |
€1074.00 | 2023-04-24 | ||
| abcr | AB410536-500mg |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride; . |
1332530-95-6 | 500mg |
€333.00 | 2025-03-19 | ||
| abcr | AB410536-1g |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride; . |
1332530-95-6 | 1g |
€397.00 | 2025-03-19 | ||
| abcr | AB410536-5g |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride; . |
1332530-95-6 | 5g |
€1037.00 | 2025-03-19 | ||
| Ambeed | A373573-1g |
1-Ethyl-2-(pyrrolidin-2-yl)-1H-benzo[d]imidazole dihydrochloride |
1332530-95-6 | 97% | 1g |
$323.0 | 2024-04-24 |
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride
1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole Dihydrochloride: A Comprehensive Overview
The compound 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride (CAS No. 1332530-95-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzimidazole ring system with a pyrrolidine moiety and an ethyl group, all of which contribute to its diverse chemical properties. The dihydrochloride salt form indicates that the compound exists in a protonated state, which may influence its solubility, stability, and bioavailability.
Benzimidazoles are a class of heterocyclic compounds known for their wide range of applications in drug discovery, material science, and organic synthesis. The presence of the benzimidazole ring in 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride suggests that this compound may exhibit similar properties to other benzimidazole derivatives, such as antioxidant activity, anti-inflammatory effects, or potential anticancer properties. Recent studies have highlighted the importance of benzimidazoles in the development of novel therapeutic agents, particularly in targeting specific cellular pathways or enzymes.
The pyrrolidine moiety in this compound adds another layer of complexity to its structure. Pyrrolidine is a five-membered saturated heterocycle that is commonly found in natural products and synthetic molecules. Its inclusion in 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride may enhance the molecule's ability to interact with biological targets or improve its pharmacokinetic profile. Pyrrolidine-containing compounds have been explored for their roles in enzyme inhibition, receptor modulation, and other therapeutic applications.
The ethyl group attached to the benzimidazole ring likely serves to modulate the physical and chemical properties of the molecule. Ethyl substituents are often used in organic synthesis to increase lipophilicity or improve solubility, which can be critical factors in drug design. In the case of 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride, this substituent may play a role in determining the compound's bioavailability or its ability to cross cellular membranes.
Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of complex molecules like 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride with greater accuracy. For instance, molecular docking studies have been used to identify potential binding sites on target proteins, while machine learning algorithms have been employed to predict pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME). These tools have significantly accelerated the drug discovery process and provided valuable insights into the therapeutic potential of this compound.
In terms of synthesis, 1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride can be prepared through a variety of methods, including condensation reactions, cyclization processes, or multi-component reactions. The choice of synthetic route depends on factors such as yield, cost-effectiveness, and scalability. Recent research has focused on developing environmentally friendly and sustainable methods for synthesizing heterocyclic compounds like this one, which aligns with the growing emphasis on green chemistry.
The dihydrochloride salt form of this compound suggests that it may be used as a pharmaceutical agent due to its enhanced solubility and stability compared to its free base form. Salt formation is a common strategy in drug development to optimize physical properties such as melting point and crystallinity. The dihydrochloride form may also influence the compound's bioavailability and pharmacokinetics, making it more suitable for oral or parenteral administration.
From an applications perspective, 1-Ethyl-2-pyrrolidin-2-yl
1332530-95-6 (1-Ethyl-2-pyrrolidin-2-yl-1H-benzimidazole dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)